Cas no 913253-56-2 (DAABD-AE)

DAABD-AE structure
DAABD-AE structure
Product Name:DAABD-AE
CAS No:913253-56-2
MF:C12H20N6O3S
MW:328.390600204468
CID:1124087
PubChem ID:329768377
Update Time:2025-04-20

DAABD-AE Chemical and Physical Properties

Names and Identifiers

    • DAABD-AE
    • 4-[2-(N,N-Dimethylamino)ethylsulfamoyl]-7-(2-aminoethylamino)benzofurazan
    • 7-[(2-Aminoethyl)amino]-N-[2-(dimethylamino)ethyl]-2,1,3-benzoxadiazole-4-sulfonamide
    • 4-[2-(n,n-dimethylamino)ethylaminosulfonyl]-7-(2-aminoethylamino)-2,1,3-benzoxadiazole
    • 7-(2-aminoethylamino)-N-[2-(dimethylamino)ethyl]-2,1,3-benzoxadiazole-4-sulfonamide
    • 4-[2-(Dimethylamino)ethylsulfamoyl]-7-(2-aminoethylamino)-2,1,3-benzooxadiazole
    • SCHEMBL17476633
    • MFCD21363128
    • 4-[2-(N,N-Dimethylamino)ethylaminosulfonyl]-7-(2-aminoethylamino)-2,1,3-benzoxadiazole, for HPLC derivatization, >=95.0% (HPLC)
    • 913253-56-2
    • MDL: MFCD21363128
    • Inchi: 1S/C12H20N6O3S/c1-18(2)8-7-15-22(19,20)10-4-3-9(14-6-5-13)11-12(10)17-21-16-11/h3-4,14-15H,5-8,13H2,1-2H3
    • InChI Key: QKTBJERNSIEPPM-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C2C1=NON=2)NCCN)(NCCN(C)C)(=O)=O

Computed Properties

  • Exact Mass: 328.13175969g/mol
  • Monoisotopic Mass: 328.13175969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 135

DAABD-AE Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C

DAABD-AE Pricemore >>

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